Cas no 32153-18-7 (Benzeneacetonitrile, a-[(phenylmethyl)amino]-)

• Product Name: Benzeneacetonitrile, a-[(phenylmethyl)amino]-
• CAS No: 32153-18-7
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 1454258
• PubChem ID: 353467
• Update Time: 2025-04-20

Benzeneacetonitrile, a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[(phenylmethyl)amino]-
• 2-(BENZYLAMINO)-2-PHENYLACETONITRILE HYDROCHLORIDE
• 2-(Benzylamino)-2-phenyl-acetonitrile hydrochloride
• 2-(N-benzylamino)-2-phenyl acetonitrile
• 32153-18-7
• Oprea1_585548
• SCHEMBL8937823
• NSC-601839
• 2-(benzylamino)-2-phenylacetonitrile
• AKOS009071962
• NSC601839
• CS-10057

• Inchi： 1S/C15H14N2/c16-11-15(14-9-5-2-6-10-14)17-12-13-7-3-1-4-8-13/h1-10,15,17H,12H2
• InChI Key： WSYPYLRSDUWYDD-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.115698455g/mol
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8Ų